4-(3,4-Dihydroisoquinolin-2(1H)-ylmethyl)-1,3-thiazol-2-amine
Overview
Description
The compound “4-(3,4-Dihydroisoquinolin-2(1H)-ylmethyl)-1,3-thiazol-2-amine” is a complex organic molecule that likely contains a dihydroisoquinoline and a thiazole group . Dihydroisoquinolines are a type of nitrogen-containing heterocycle, which are often found in pharmaceutical compounds . Thiazoles are sulfur and nitrogen containing heterocycles that are also common in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” would likely be complex due to the presence of multiple functional groups. A related compound, 2-(3,4-dihydroisoquinolin-2(1H)-yl)ethanol, has an empirical formula of C11H15NO and a molecular weight of 177.24 .
Scientific Research Applications
Synthesis and Characterization
Research into thiazole compounds, including derivatives related to "4-(3,4-Dihydroisoquinolin-2(1H)-ylmethyl)-1,3-thiazol-2-amine," has demonstrated the importance of reaction conditions in organic synthesis. Studies have synthesized new compounds by varying reagents, catalysts, and solvents to investigate the efficiency of different synthetic routes. These conditions include the use of various bases and solvents, highlighting the role of the reaction medium in the synthesis of thiazole rings and their derivatives. The structural elucidation of these compounds was achieved through FT-IR, NMR, and elemental analysis techniques (Berber, 2022).
Biological Activities
A range of biological activities has been explored in compounds structurally related to "this compound." These include psychotropic, anti-inflammatory, and cytotoxic effects. Specifically, studies have reported the synthesis and characterization of N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides, demonstrating marked sedative action, high anti-inflammatory activity, selective cytotoxic effects concerning tumor cell lines, and antimicrobial action. The structure-activity relationship was investigated to correlate biological outcomes with structural and physicochemical characteristics (Zablotskaya et al., 2013).
Synthetic Methodologies
Innovative synthetic methodologies have been developed to construct complex scaffolds involving thiazole and isoquinoline units. For instance, a one-pot synthetic approach has been utilized for the construction of thiazolo[3,2-a]benzimidazole-linked quinazoline scaffolds via palladium-catalyzed reactions. This method offers an efficient route to synthesize a new class of compounds with potential biological activity, showcasing the versatility of combining thiazole and isoquinoline moieties (Keivanloo et al., 2018).
Future Directions
The future directions for research on “4-(3,4-Dihydroisoquinolin-2(1H)-ylmethyl)-1,3-thiazol-2-amine” could involve further exploration of its synthesis, properties, and potential applications. For example, research on related compounds has focused on their potential as enzyme inhibitors , which could have implications for the development of new pharmaceuticals.
properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3S/c14-13-15-12(9-17-13)8-16-6-5-10-3-1-2-4-11(10)7-16/h1-4,9H,5-8H2,(H2,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCSNOZLPWDFADU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CC3=CSC(=N3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601191799 |
Source
|
| Record name | 4-[(3,4-Dihydro-2(1H)-isoquinolinyl)methyl]-2-thiazolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601191799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1040631-49-9 |
Source
|
| Record name | 4-[(3,4-Dihydro-2(1H)-isoquinolinyl)methyl]-2-thiazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1040631-49-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(3,4-Dihydro-2(1H)-isoquinolinyl)methyl]-2-thiazolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601191799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-Fluorophenyl)sulfanyl]pyrrolidine hydrochloride](/img/structure/B1449921.png)
![4-bromo-3-methyl-1H-pyrrolo[2,3-b]pyridine](/img/structure/B1449926.png)
![Methyl 1H-pyrazolo[3,4-C]pyridine-3-carboxylate](/img/structure/B1449929.png)
